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Compound of Interest

Compound Name: Allylcyclohexylamine

Cat. No.: B145648 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Allylcyclohexylamine is paramount. This guide provides comprehensive, step-

by-step procedures for its use, storage, and disposal, grounded in established safety protocols.

Hazard Identification and Personal Protective Equipment
(PPE)
Allylcyclohexylamine is a flammable liquid and vapor that can cause severe skin burns and

eye damage.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

Eye and Face Protection: Chemical safety glasses are a minimum requirement.[1] For tasks

with a higher risk of splashing or exothermic reactions, a face shield worn over safety

glasses is necessary.[2]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent any skin exposure.[1][3] Regularly inspect gloves for any signs of degradation or

puncture before and during use.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to control airborne vapor levels.[1] In situations where ventilation is

insufficient or concentrations are high, a NIOSH/MSHA approved respirator is required.[1][3]
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General Laboratory Attire: A lab coat must be worn and fully buttoned.[2] Long pants and

closed-toe, closed-heel shoes are also required to cover as much skin as possible.[2]

Operational Plan for Safe Handling
A systematic approach to handling Allylcyclohexylamine, from preparation to disposal, is

crucial for minimizing risks.

1. Preparation and Handling:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[1]

Work exclusively within a properly functioning chemical fume hood.

Ground and bond all containers and receiving equipment to prevent static discharge, a

potential ignition source.

Use only non-sparking tools.

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1]

Avoid direct contact with skin, eyes, and clothing, and prevent inhalation of vapors.[1]

After handling, wash hands and any exposed skin thoroughly.[1]

2. Storage:

Store Allylcyclohexylamine in a tightly closed container in a cool, dry, and well-ventilated

area.

The storage area should be designated for flammable liquids and be kept locked.

Keep it away from incompatible materials such as acids, strong oxidizing agents, and

peroxides.[4]

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate harm.
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First Aid Measures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][5]

Skin Contact: Promptly remove any contaminated clothing and wash the affected skin area

with soap and water.[6] If irritation persists, seek medical attention.[6]

Inhalation: Move the exposed individual to fresh air at once.[6] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[1][6]

Ingestion: Do NOT induce vomiting.[3][5] Rinse the mouth with water and seek immediate

medical attention.[1]

Spill Response:

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.[1][7]

Control Ignition Sources: Remove all sources of heat and ignition from the spill area.[1]

Containment: For small spills, use a non-combustible absorbent material like sand or

vermiculite to contain the substance.[7]

Collection: Carefully collect the absorbed material into a sealed, properly labeled container

for disposal.[7]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Allylcyclohexylamine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Use a designated, clearly labeled, and sealed container for all

Allylcyclohexylamine waste.[7] Do not mix it with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[7]
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Container Disposal: Empty containers must be triple-rinsed with a suitable solvent.[8] The

rinsate should be collected and disposed of as hazardous waste.[8]

Final Disposal: All chemical waste must be disposed of through a licensed hazardous waste

disposal contractor in accordance with local, state, and federal regulations.[7]

Quantitative Data Summary
The following table summarizes key quantitative information for Allylcyclohexylamine.

Property Value Reference

CAS Number 6628-00-8 [1]

Molecular Formula C9H17N [9]

Hazard Statements H226, H314, H318 [1]

Precautionary Statements
P210, P233, P240, P241,

P242, P243, P264, P280

Hazard Statement Key:

H226: Flammable liquid and vapor.

H314: Causes severe skin burns and eye damage.[1]

H318: Causes serious eye damage.[1]

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of

Allylcyclohexylamine.
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Caption: Workflow for the safe handling and disposal of Allylcyclohexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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